Corroles

Corroles are a class of macrocyclic compounds with a porphyrin-like structure but featuring only three instead of four coordinated metal ions. These compounds have a central carbon atom in the corrole ring, replacing one nitrogen atom found in traditional porphyrins. Due to their unique electronic and structural properties, corroles find applications in various fields including catalysis, photophysics, and molecular electronics. In catalytic processes, corroles often serve as efficient catalysts for redox reactions due to their high metal ion selectivity and stability under harsh conditions. The macrocyclic structure of corroles allows them to accommodate a wide range of metals, which can be tailored to specific reaction requirements. Moreover, the designable coordination environments within corroles enable fine-tuning of their spectroscopic properties, making them valuable tools in photophysics research. In molecular electronics, these compounds have demonstrated potential as components in organic electronic devices owing to their well-defined geometry and tunable electronic properties. Their ability to act as electron acceptors or donors can be exploited for the development of sensors, optoelectronic materials, and other functional devices.